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Compound of Interest

Compound Name: Acridine, 3,8-diamino-

Cat. No.: B15217806 Get Quote

Proflavine Hemisulfate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Proflavine hemisulfate is a versatile acridine dye with a long history of use as a topical

antiseptic. Its potent biological activity stems from its ability to intercalate into DNA, a

mechanism that has garnered significant interest in various research fields, including oncology

and virology. This technical guide provides a detailed overview of the chemical structure,

synthesis, and mechanism of action of proflavine hemisulfate, tailored for a scientific audience.

It includes a compilation of its physicochemical properties, detailed synthetic protocols, and a

visual representation of its synthesis and mode of action.

Chemical Structure and Properties
Proflavine hemisulfate is the hemisulfate salt of the organic base proflavine (3,6-

diaminoacridine). The structure consists of a planar tricyclic acridine core with amino groups at

the 3 and 6 positions. This planarity is crucial for its primary biological function. The hemisulfate

salt form confers improved water solubility.

The chemical identity of proflavine hemisulfate is defined by the following identifiers:
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IUPAC Name: bis(acridin-10-ium-3,6-diamine);sulfate[1]

Synonyms: 3,6-Diaminoacridine hemisulfate, Proflavin hemisulfate[2]

CAS Number: 1811-28-5[2]

Molecular Formula: C₂₆H₂₄N₆O₄S (for the 2:1 salt) or C₁₃H₁₁N₃ · 0.5 H₂SO₄[1][3]

Molecular Weight: 516.6 g/mol (for the 2:1 salt)[1]

A summary of the key quantitative physicochemical properties of proflavine hemisulfate is

presented in Table 1.

Table 1: Physicochemical Properties of Proflavine Hemisulfate

Property Value References

Molecular Formula C₂₆H₂₄N₆O₄S [1]

Molecular Weight 516.6 g/mol [1]

Appearance
Orange to brown crystalline

powder
[4]

Water Solubility 10 mg/mL [5]

Fluorescence λex 444 nm (in 0.01M HCl) [3]

Fluorescence λem 508 nm (in 0.01M HCl) [3]

Melting Point 276-277 °C (for the free base) [1]

Synthesis of Proflavine
The synthesis of proflavine, the free base of proflavine hemisulfate, is most commonly

achieved through the condensation of m-phenylenediamine with formic acid. This reaction is

typically acid-catalyzed and performed in a high-boiling point solvent. The resulting proflavine

base can then be converted to the hemisulfate salt.

Experimental Protocol for Proflavine Synthesis
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The following protocol is adapted from established synthetic methods.[1][5]

Materials:

m-Phenylenediamine (1,2-diaminobenzene)

Anhydrous formic acid

Concentrated sulfuric acid (96%)

Ethylene glycol

6% Sodium hydroxide solution

Ethanol

Activated charcoal

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical

stirrer, add 388 g of ethylene glycol.

Addition of Reactants: To the ethylene glycol, add 30.4 g (0.66 mol) of anhydrous formic acid

and 129 g (1.2 mol) of m-phenylenediamine.

Acid Catalyst: With continuous stirring, slowly add 122.6 g (1.2 mol) of 96% sulfuric acid to

the mixture.

Heating: Heat the reaction mixture to an internal temperature of 155 °C over 30-35 minutes.

Maintain this temperature and continue stirring for 75 minutes.

Precipitation of Proflavine Base: After the reaction is complete, cool the mixture to 50 °C.

Pour the cooled reaction mixture in a thin stream into 2000 g of a vigorously stirred 6%

sodium hydroxide solution. This will precipitate the crude proflavine base.

Filtration and Washing: Filter the crude proflavine precipitate and wash it with water until the

filtrate is no longer alkaline.
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Recrystallization: Dissolve the crude proflavine in approximately 58 times its weight of

ethylene glycol at 95-100 °C with stirring.

Decolorization: Add activated charcoal (10% of the dry weight of the crude product) to the

hot solution and stir for 10 minutes.

Crystallization: Filter the hot solution to remove the charcoal. Slowly cool the filtrate to 20 °C

with stirring and continue to stir for an additional 60 minutes to allow for complete

crystallization.

Final Product: Filter the crystallized proflavine, wash with ethanol, and dry in a vacuum oven

at 50 °C. The expected yield is approximately 50-71%.[1]

Synthesis of Proflavine Hemisulfate
To obtain proflavine hemisulfate, the purified proflavine base is treated with a stoichiometric

amount of sulfuric acid in an appropriate solvent, followed by crystallization.

Mechanism of Action: DNA Intercalation and
Oxidative Stress
The primary mechanism of action of proflavine is its ability to intercalate into double-stranded

DNA.[6][7] The planar aromatic acridine ring system inserts itself between adjacent base pairs

of the DNA double helix. This intercalation has several significant downstream effects:

Disruption of DNA Synthesis and Repair: The presence of proflavine in the DNA structure

interferes with the function of DNA polymerases and other enzymes involved in replication

and transcription, ultimately inhibiting cell growth and proliferation.[6][8]

Induction of Mutations: Intercalation can cause frameshift mutations by inducing the insertion

or deletion of base pairs during DNA replication.[8]

In addition to direct DNA intercalation, photo-activated proflavine can generate reactive oxygen

species (ROS), such as superoxide anions and hydroxyl radicals.[9][10] These highly reactive

species can cause further damage to DNA, as well as to other cellular components like proteins

and lipids, contributing to the cytotoxic effects of the compound.
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Visualizing the Synthesis and Mechanism of Action
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Caption: A flowchart illustrating the key steps in the synthesis of proflavine hemisulfate.

Mechanism of Action of Proflavine
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Mechanism of Action of Proflavine
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Caption: A diagram showing the dual mechanism of action of proflavine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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